Cas no 52485-05-9 (Malic acid; (S)-form, Ac, 1-Et ester)

• Product Name: Malic acid; (S)-form, Ac, 1-Et ester
• CAS No: 52485-05-9
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• MDL: MFCD30378926
• CID: 876624
• PubChem ID: 13991038
• Update Time: 2025-04-19

Malic acid; (S)-form, Ac, 1-Et ester Chemical and Physical Properties

Names and Identifiers

• 4-acetyloxy-3-hydroxy-4-oxobutanoic acid
• SCHEMBL9664881
• (S)-3-Acetoxy-4-ethoxy-4-oxobutyric Acid
• O-ACETYLMALIC ACID
• 52485-05-9
• (3S)-3-acetyloxy-4-ethoxy-4-oxobutanoic acid
• AC1172
• MFCD30378926
• DB-200558
• 2-Acetoxy-succinic acid 1-ethyl ester
• (S)-3-Acetoxy-4-ethoxy-4-oxobutyricAcid
• Malic acid; (S)-form, Ac, 1-Et ester

• MDL： MFCD30378926
• Inchi： 1S/C8H12O6/c1-3-13-8(12)6(4-7(10)11)14-5(2)9/h6H,3-4H2,1-2H3,(H,10,11)
• InChI Key： LEYRJIGDJYRCMY-UHFFFAOYSA-N
• SMILES： CCOC(C(OC(=O)C)CC(=O)O)=O

Computed Properties

• Exact Mass: 204.06338810g/mol
• Monoisotopic Mass: 204.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives